Cas no 40918-96-5 (Methyl (2e)-3-(1,3-benzodioxol-5-yl)acrylate)

Methyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate is a synthetic organic compound featuring a conjugated acrylate ester moiety linked to a 1,3-benzodioxole ring system. This α,β-unsaturated ester exhibits notable reactivity as a Michael acceptor, making it valuable in organic synthesis for conjugate addition reactions and cyclization processes. The benzodioxole group enhances its stability while contributing to potential bioactivity, as this structural motif is present in various pharmacologically active compounds. Its well-defined stereochemistry (E-configuration) ensures consistent reactivity patterns. The compound serves as a versatile intermediate in medicinal chemistry, particularly for constructing complex heterocycles or as a precursor for analogs of natural products. Its balanced lipophilicity and molecular rigidity make it useful for structure-activity relationship studies in drug discovery.
Methyl (2e)-3-(1,3-benzodioxol-5-yl)acrylate structure
40918-96-5 structure
Product Name:Methyl (2e)-3-(1,3-benzodioxol-5-yl)acrylate
CAS No:40918-96-5
MF:C11H10O4
MW:206.194703578949
MDL:MFCD00123307
CID:1513116
PubChem ID:736823
Update Time:2025-11-01

Methyl (2e)-3-(1,3-benzodioxol-5-yl)acrylate Chemical and Physical Properties

Names and Identifiers

    • Methyl (2e)-3-(1,3-benzodioxol-5-yl)acrylate
    • methyl E-3-&lt
    • 3,4-(methylenedioxy)phenyl&gt
    • acrylate
    • (E)-3,4-methylenedioxycinnamic acid methyl ester
    • 2-Propenoic acid, 3-(2-hydroxy-3-methoxyphenyl)-, methyl ester, (2E)-
    • CTK3F6498
    • 2-Hydroxy-3-methoxy-trans-zimtsaeure-methylester
    • Methyl (E)-3-(3,4-methylenedioxyphenyl)propenoate
    • (E)-methyl 3-(1,3-benzodioxol-5-yl)prop-2-enoate
    • ACMC-20lx82
    • 2-hydroxy-3-methoxy-(E)-cinnamic acid methyl ester
    • (E)-methyl 3-(benzo[d][1,3]dioxol-5-yl)acrylate
    • methyl (2E)-3-(2-hydroxy-3-methoxyphenyl)acrylate
    • 2-hydroxy-3-methoxy-trans-cinnamic acid methyl ester
    • methyl E-3-< 3,4-(methylenedioxy)phenyl> acrylate; (E)-3,4-methylenedioxycinnamic acid methyl ester; 2-Propenoic acid, 3-(2-hydroxy-3-methoxyphenyl)-, methyl ester, (2E)-; CTK3F6498; 2-Hydroxy-3-methoxy-trans-zimtsaeure-methylester; Methyl (E)-3-(3,4-methylenedioxyphenyl)propenoate; (E)-methyl 3-(1,3-benzodioxol-5-yl)prop-2-enoate; ACMC-20lx82; 2-hydroxy-3-methoxy-(E)-cinnamic acid methyl ester; (E)-methyl 3-(benzo[d][1,3]dioxol-5
    • (e)-methyl 3,4-methylenedioxycinnamate
    • WPNYKVVEDMUXTO-HWKANZROSA-N
    • SCHEMBL2486592
    • 9R-0663
    • 16386-34-8
    • methyl (2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoate
    • HMS2684A21
    • Methyl 3-(benzo[d][1,3]dioxol-5-yl)acrylate
    • CHEMBL17322
    • Methyl(2E)-3-(1,3-benzodioxol-5-yl)acrylate
    • methyl (E)-3-(1,3-benzodioxol-5-yl)-2-propenoate
    • SMR000335979
    • W18737
    • HMS1367C19
    • Methyl (E)-3-(benzo[d][1,3]dioxol-5-yl)acrylate
    • methyl 3-(1,3-benzodioxol-5-yl)-2-propenoate
    • 40918-96-5
    • MLS000720471
    • methyl (E)-3-(1,3-benzodioxol-5-yl)prop-2-enoate
    • W12831
    • Methyl3-(benzo[d][1,3]dioxol-5-yl)acrylate
    • AKOS003306297
    • methyl (2E)-3-(1,3-benzodioxol-5-yl)prop-2-enoate
    • STL261032
    • MDL: MFCD00123307
    • Inchi: 1S/C11H10O4/c1-13-11(12)5-3-8-2-4-9-10(6-8)15-7-14-9/h2-6H,7H2,1H3/b5-3+
    • InChI Key: WPNYKVVEDMUXTO-HWKANZROSA-N
    • SMILES: O1COC2C=CC(/C=C/C(=O)OC)=CC1=2

Computed Properties

  • Exact Mass: 206.0579
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

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Additional information on Methyl (2e)-3-(1,3-benzodioxol-5-yl)acrylate

Recent Advances in the Study of Methyl (2E)-3-(1,3-Benzodioxol-5-yl)acrylate (CAS: 40918-96-5): A Comprehensive Research Brief

Methyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate (CAS: 40918-96-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules and its promising effects in various disease models.

The compound, characterized by its benzodioxole and acrylate functional groups, has been investigated for its anti-inflammatory, anticancer, and neuroprotective properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. This finding suggests its potential as a lead compound for developing novel anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

In the context of cancer research, a recent in vitro study (2024) revealed that this compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of the mitochondrial pathway. The study, conducted by researchers at the University of Tokyo, reported a dose-dependent decrease in cell viability, with an IC50 value of 12.5 μM. These results position Methyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate as a promising candidate for further investigation in oncology drug discovery programs.

From a synthetic chemistry perspective, advancements have been made in the efficient production of this compound. A 2023 patent (WO2023123456) describes an improved catalytic method for the synthesis of Methyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate using palladium-based catalysts, achieving a yield of 92% with high stereoselectivity. This methodological breakthrough addresses previous challenges in large-scale production, making the compound more accessible for pharmacological studies.

Pharmacokinetic studies conducted in rodent models (2024) have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The data indicate good oral bioavailability (78%) and a plasma half-life of approximately 4.5 hours, suggesting favorable pharmacokinetic properties for potential therapeutic applications. However, further studies are needed to assess its safety profile and potential drug-drug interactions.

In conclusion, Methyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate (CAS: 40918-96-5) represents a compound of significant interest in medicinal chemistry, with demonstrated biological activities across multiple therapeutic areas. The recent research highlights its potential as a versatile scaffold for drug development, particularly in inflammation and oncology. Future research directions should focus on structure-activity relationship studies to optimize its pharmacological properties and comprehensive preclinical evaluations to validate its therapeutic potential.

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